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Compound of Interest

Compound Name: 6-Amino-1-hexanol

Cat. No.: B032743

6-Amino-1-hexanol: A Technical Safety and Handling
Guide

Introduction

6-Amino-1-hexanol (CAS No: 4048-33-3) is a bifunctional organic compound containing both
a primary amine and a primary alcohol functional group.[1] This structure makes it a versatile
chemical intermediate in the synthesis of more complex molecules, including polymers like
polyamides and polyurethanes, as well as in the development of various biochemical reagents.
[1][2][3] Its dual functionality allows it to act as a monomer or a chain extender, imparting
specific properties such as flexibility and durability to polymers.[1] Given its utility in research
and industrial applications, a thorough understanding of its safety profile and handling
requirements is essential for researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the material safety data for 6-Amino-1-hexanol,
presenting quantitative data in structured tables, outlining representative experimental
protocols for toxicological assessment, and illustrating key safety and experimental workflows.

Chemical and Physical Properties

The physical and chemical properties of 6-Amino-1-hexanol are fundamental to understanding
its behavior, storage requirements, and potential hazards. The compound is a light yellow to
brown, hygroscopic solid at room temperature.
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Identifier Value Source
CAS Number 4048-33-3
EC Number 223-748-1
Molecular Formula C6H15NO
Molecular Weight 117.19 g/mol
SUTWPJHCRAITLU-
InChl Key
UHFFFAOYSA-N
6-Aminohexan-1-ol,
Synonyms Aminohexyl alcohol, 6-
Hydroxyhexylamine
Property Value Source
Light yellow to brown crystals
Appearance
or powder
Odor Odorless
Melting Point 54-58 °C
Boiling Point 135-140 °C at 30 mmHg
Flash Point 133 °C
Water Solubility Miscible

Stability

Stable under normal
conditions; hygroscopic

(sensitive to moisture)

Hazard Identification and Toxicology

6-Amino-1-hexanol is classified as an irritant. The primary hazards are associated with direct
contact, causing irritation to the skin, eyes, and respiratory system.
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GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication.

Classification Category Hazard Statement Source
Skin H315: Causes skin
: o Category 2 N
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
L Category 2 N

Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) S

respiratory irritation

Exposure)

Note: Some suppliers use the GHSO05 pictogram (Corrosion) and the H314 hazard statement
(Causes severe skin burns and eye damage), indicating a more severe classification. Users
should always refer to the specific SDS provided by their supplier.

Toxicological Data

Toxicological data for 6-Amino-1-hexanol is limited, with comprehensive studies not widely
published. The available data indicates moderate acute toxicity.

) Observed

Test Route Species Value Source

Effects
LDLo (Lowest Respiratory
) Subcutaneou )
Published Mouse 3000 mg/kg depression,
s
Lethal Dose) Dermatitis

Experimental Protocols

Safety data sheet classifications are based on results from standardized experimental studies.
While the specific study reports for 6-Amino-1-hexanol are not publicly detailed, the following
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sections describe the methodologies for key toxicological endpoints based on internationally
recognized OECD (Organisation for Economic Co-operation and Development) guidelines.

Protocol: Acute Dermal Irritation/Corrosion
(Representative of OECD 404)

This test determines the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) inflammatory changes to the skin.

1. Principle: The substance is applied to the skin of a single animal in a stepwise procedure.
The response is observed to determine if the substance is corrosive. If not, the test proceeds
with additional animals to clarify its irritation potential.

2. Animal Model: Typically, the albino rabbit is used. Animals should be healthy, young adults.
3. Methodology:

o Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the trunk of the animal.

o Application: A 0.5 g or 0.5 mL amount of the test substance is applied to a small area
(approx. 6 cm?) of skin and covered with a gauze patch and non-irritating tape.

o Exposure: The substance is held in contact with the skin for a defined period, typically 4
hours.

o Observation: After the exposure period, the patch is removed, and the skin is washed. The
skin is then examined for erythema (redness) and edema (swelling) at specified intervals
(e.0., 1, 24, 48, and 72 hours after patch removal).

e Scoring: The severity of skin reactions is graded numerically. The classification (e.g.,
Category 2 Irritant) is determined based on the mean scores for erythema or edema across
the test animals.

4. Data Interpretation: A substance is identified as an irritant if it produces a mean score of >
2.3 but < 4.0 for erythema/eschar or edema in at least 2 of 3 tested animals.
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Workflow for a standard in vivo skin irritation test.

Safety and Handling

Proper handling and storage procedures are critical to minimize risk when working with 6-
Amino-1-hexanol.

Personal Protective Equipment (PPE)

+ Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

« Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b032743?utm_src=pdf-body-img
https://www.benchchem.com/product/b032743?utm_src=pdf-body
https://www.benchchem.com/product/b032743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Respiratory Protection: Use only in a well-ventilated area. If dust formation is likely, a
NIOSH/MSHA-approved respirator is recommended.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands
thoroughly after handling.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. The material
is hygroscopic and should be protected from moisture and moist air.

e Incompatible Materials: Avoid contact with strong oxidizing agents and acids.

First Aid Measures

 Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and drink 2-4 cupfuls of water. Seek medical attention.

The following diagram illustrates the logical flow from hazard identification based on the
substance's properties to the communication of these hazards on a product label.
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Intrinsic Properties & Data

Phvsical State: Solid Toxicological Data:
Y e Causes skin & eye irritation LDLo (mouse) > 2000 mg/kg
Flash Point: 133°C ; :
(Based on experimental studies)

Hazard Evaluatic' n (GHS Criteria)

Y
Eye Irritation: < SRS Skin Irritation:

O Meets criteria for Category 3 .
Meets criteria for Category 2 (Respiratory Irritation) Meets criteria for Category 2
I T

T T T T

Label Elements for Hazard Corhmunicatioh i
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-S54

|
T
T
|
|
I

Hazard Statements:
H315: Causes skin irritation Pictogram:
H319: Causes serious eye irritation Exclamation Mark
H335: May cause respiratory irritation

Signal Word:
Warning

Precautionary Statements:
P280: Wear protective gloves/eye protection
P302+P352: IF ON SKIN: Wash with water
P305+P351+P338: IF IN EYES: Rinse cautiously

Click to download full resolution via product page

GHS hazard identification and communication workflow.

Stability and Reactivity

+ Reactivity: No specific reactivity hazards are known under normal conditions.

+ Chemical Stability: The substance is stable under recommended storage conditions but is
hygroscopic.

« Conditions to Avoid: Exposure to moist air or water and incompatible materials.

¢ Incompatible Materials: Strong oxidizing agents, acids.
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e Hazardous Decomposition Products: Thermal decomposition can produce nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2).

Ecological and Disposal Considerations

o Ecotoxicity: Specific data on the ecotoxicity of 6-Amino-1-hexanol is not readily available. It
is advised not to empty it into drains. Due to its water solubility, it is likely to be mobile in the
environment.

» Disposal: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations. Chemical waste generators must determine if a discarded
chemical is classified as a hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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